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Compound of Interest

Compound Name: Acth (11-24)

Cat. No.: B550168 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. When working with synthetic peptides like Adrenocorticotropic

hormone (11-24) (ACTH (11-24)), a fragment of the full ACTH peptide, adherence to strict

safety and disposal protocols is crucial to protect personnel and maintain experimental integrity.

While a specific Safety Data Sheet (SDS) for ACTH (11-24) is not readily available, general

safety guidelines for handling research peptides should be strictly followed. All products are

intended for research use only and are not for human or veterinary use.[1]

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is the first line of defense

against potential exposure. The following PPE is mandatory when handling ACTH (11-24) in a

laboratory setting.[2]
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves
Nitrile gloves are essential to

prevent skin contact.[3]

Eye Protection Safety goggles or face shield

Must be worn to protect

against splashes or airborne

particles.[3]

Body Protection Laboratory coat

A buttoned lab coat protects

against skin contact and

contamination of personal

clothing.[3]

Footwear Closed-toe shoes
Required to protect feet from

spills and falling objects.

Operational Plan: From Receipt to Storage
Proper handling of ACTH (11-24) from the moment it is received is critical for both safety and

maintaining the peptide's stability.

Receiving and Storage:

Lyophilized peptides are typically shipped at ambient temperature and are stable for several

days to weeks.

For short-term storage, keep the lyophilized peptide at 4°C or colder.

For long-term storage, it is recommended to store lyophilized ACTH (11-24) at -20°C or

-80°C.

Protect the peptide from intense light.

Reconstitution:

Before opening, bring the vial to room temperature to avoid moisture condensation.

Use sterile bacteriostatic water or another appropriate sterile solvent to dissolve the peptide.
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To avoid degradation, do not shake the vial. Instead, swirl it gently to dissolve the contents.

If the entire reconstituted peptide will not be used at once, it is best to create single-use

aliquots to prevent contamination and degradation from repeated freeze-thaw cycles.

Clearly label all aliquots with the peptide name, concentration, reconstitution date, and

storage conditions.

The following diagram outlines the recommended workflow for handling ACTH (11-24) upon

receipt and during preparation for experimental use.
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Caption: Workflow for Handling and Preparation of ACTH (11-24).
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Disposal Plan: Managing Peptide Waste
All materials contaminated with ACTH (11-24) should be treated as hazardous chemical waste

and disposed of according to institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and empty

vials, in a clearly labeled, leak-proof hazardous waste container.

Liquid Waste: Collect unused peptide solutions and other contaminated liquids in a separate,

clearly labeled hazardous waste container.

Waste Inactivation (for Liquid Waste):

Before final disposal, liquid peptide waste may be inactivated. A common and effective

method is to use a 10% bleach solution (final concentration of 0.5-1.0% sodium

hypochlorite).

The inactivation process should be carried out in a chemical fume hood.

If a strong acid or base is used for inactivation, the solution should be neutralized to a pH

between 5.5 and 9.0.

Final Disposal:

All hazardous waste must be disposed of through your institution's certified hazardous waste

management service or Environmental Health & Safety (EHS) department.

Do not dispose of untreated peptide waste down the drain unless it is explicitly permitted by

your institution's EHS department and local wastewater regulations.

The following diagram illustrates the proper procedure for the disposal of waste contaminated

with ACTH (11-24).
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Caption: Disposal Workflow for ACTH (11-24) Contaminated Waste.

By adhering to these essential safety and logistical procedures, researchers can minimize risks

and ensure the safe and effective use of ACTH (11-24) in the laboratory. Always consult your

institution's specific safety protocols and Environmental Health & Safety department for

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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